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Compound of Interest

Compound Name: Tetraamylammonium chloride

CAS No.: 4965-17-7

Cat. No.: B1203234

Get Quote

Disclaimer: Tetraamylammonium chloride (TAAC) is not a commonly cited phase transfer

catalyst in the scientific literature. Therefore, "standard" concentrations are not readily

available. The following application notes and protocols are based on the general principles of

phase transfer catalysis and data extrapolated from more frequently used tetraalkylammonium

salts with similar lipophilicity, such as Tetrabutylammonium chloride (TBAC) and

Tetrahexylammonium chloride (THAC). Researchers should treat these recommendations as a

starting point for optimization.

Introduction to Tetraamylammonium Chloride as a
Phase Transfer Catalyst
Tetraamylammonium chloride (TAAC) is a quaternary ammonium salt that can function as a

phase transfer catalyst (PTC). PTCs facilitate the transfer of a reactant from one phase into

another where the reaction can occur. Typically, this involves transferring an aqueous-soluble

reactant into an organic phase. The lipophilic tetraamylammonium cation forms an ion pair with

the reactant anion, allowing it to dissolve in the organic solvent and react with the organic-

soluble substrate.
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The effectiveness of a tetraalkylammonium salt as a PTC is largely dependent on the length of

the alkyl chains. Longer chains, such as the amyl groups in TAAC, increase the catalyst's

lipophilicity, enhancing its solubility in organic solvents. This property makes TAAC a potentially

suitable catalyst for reactions involving non-polar organic phases.

Key Applications in Catalysis
While specific examples for TAAC are scarce, analogous tetraalkylammonium salts are widely

used in various organic reactions, including:

Nucleophilic Substitution Reactions: Facilitating reactions between an organic halide and an

inorganic nucleophile (e.g., cyanide, azide, hydroxide).

Alkylation Reactions: Catalyzing the alkylation of active methylene compounds, phenols, and

amines.

Oxidation Reactions: Aiding the oxidation of organic compounds using inorganic oxidizing

agents like potassium permanganate or potassium dichromate.

Polymerization Reactions: Acting as an initiator or co-catalyst in certain polymerization

processes.

Physicochemical Properties and Handling
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Property Value

Chemical Formula C₂₀H₄₄NCl

Molecular Weight 334.02 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in many organic solvents, limited

solubility in water.

Storage

Store in a cool, dry place away from

incompatible materials. Keep container tightly

closed.

Safety

Handle with appropriate personal protective

equipment (PPE), including gloves, safety

glasses, and a lab coat. Avoid inhalation of dust.

Comparative Catalyst Concentrations
The optimal concentration of a phase transfer catalyst is reaction-dependent and typically

ranges from 0.1 to 10 mol% relative to the limiting reactant. The following table provides typical

concentration ranges for commonly used tetraalkylammonium chlorides, which can serve as a

guide for optimizing reactions with TAAC.

Catalyst Typical Mol% Range Notes

Tetrabutylammonium Chloride

(TBAC)
1 - 10 mol%

A versatile and widely used

PTC.

Tetrahexylammonium Chloride

(THAC)
0.5 - 5 mol%

More lipophilic than TBAC,

often more effective in non-

polar solvents.

Tetraamylammonium Chloride

(TAAC)
(estimated) 0.5 - 10 mol%

Expected to have lipophilicity

between TBAC and THAC.

Empirical optimization is

crucial.
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Experimental Protocol: Phase Transfer Catalyzed
Nucleophilic Substitution (Illustrative Example)
This protocol describes a general procedure for the nucleophilic substitution of an alkyl halide

using an inorganic salt under phase transfer catalysis conditions, adapted for the use of TAAC.

Reaction: R-X (org) + M-Nu (aq) --(TAAC)--> R-Nu (org) + M-X (aq)

Materials:
Alkyl halide (e.g., 1-bromooctane)

Inorganic nucleophile (e.g., sodium cyanide)

Tetraamylammonium chloride (TAAC)

Organic solvent (e.g., toluene, dichloromethane)

Deionized water

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Standard workup and purification equipment (e.g., rotary evaporator, chromatography

supplies)

Procedure:
Reaction Setup:

To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the

alkyl halide (1.0 eq), the organic solvent (e.g., 5 mL per mmol of alkyl halide), and
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Tetraamylammonium chloride (0.01 - 0.10 eq, start with 0.05 eq).

In a separate beaker, dissolve the inorganic nucleophile (1.2 - 2.0 eq) in deionized water.

Reaction Execution:

Begin vigorous stirring of the organic phase in the reaction flask.

Add the aqueous solution of the nucleophile to the reaction flask.

Heat the biphasic mixture to the desired reaction temperature (e.g., 50-100 °C) with

continued vigorous stirring. The efficiency of phase transfer catalysis is highly dependent

on the interfacial area, which is maximized by rapid stirring.

Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, LC-MS).

Workup:

Once the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel.

Separate the organic and aqueous layers.

Wash the organic layer with water and then with brine to remove the catalyst and any

remaining inorganic salts.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

Filter off the drying agent and concentrate the organic phase using a rotary evaporator.

Purification:

Purify the crude product by an appropriate method, such as column chromatography or

distillation.

Experimental Workflow Diagram
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Caption: General workflow for a phase transfer catalyzed reaction.
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Signaling Pathway: Mechanism of Phase Transfer
Catalysis
The following diagram illustrates the catalytic cycle of a quaternary ammonium salt like TAAC in

a liquid-liquid phase transfer catalyzed nucleophilic substitution reaction.
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Caption: Catalytic cycle of TAAC in phase transfer catalysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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